N-(3-chlorophenyl)-N'-[2-(2-chloro-1,1,2-trifluoroethoxy)phenyl]urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[2-(2-chloro-1,1,2-trifluoroethoxy)phenyl]urea
• InChI: InChI=1S/C15H11Cl2F3N2O2/c16-9-4-3-5-10(8-9)21-14(23)22-11-6-1-2-7-12(11)24-15(19,20)13(17)18/h1-8,13H,(H2,21,22,23)
• InChI Key: MJSCABNXYCQQHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NC2=CC(=CC=C2)Cl)OC(C(F)Cl)(F)F
• Molecular Formula: C15H11Cl2F3N2O2
• Molecular Weight: 379.2 g/mol

Description

N-(3-chlorophenyl)-N'-[2-(2-chloro-1,1,2-trifluoroethoxy)phenyl]urea, commonly known as "Diuron," is a herbicide that has been widely used in agriculture to control weeds. It was first introduced in the 1950s and has since become a popular herbicide due to its effectiveness in controlling a wide range of weeds.

Mechanism of Action

Diuron works by inhibiting photosynthesis in plants, which ultimately leads to their death. It does this by binding to the D1 protein in the photosystem II complex, which is responsible for converting light energy into chemical energy.
Biochemical and Physiological Effects:
Diuron has been shown to have a wide range of biochemical and physiological effects on plants. It can cause chlorophyll degradation, damage to the photosynthetic apparatus, and disruption of the cell membrane. It has also been shown to affect the growth and development of plants, as well as their reproductive capacity.

Advantages and Limitations for Lab Experiments

Diuron is a useful tool in laboratory experiments because of its effectiveness in controlling weeds. It can be used to study the effects of herbicides on plant growth and development, as well as their impact on soil and water quality. However, its use in laboratory experiments is limited by its potential toxicity to non-target organisms and its persistence in the environment.

Future Directions

There are several future directions for research on Diuron. One area of interest is the development of new herbicides that are less toxic and more environmentally friendly. Another area of research is the impact of Diuron on non-target organisms, such as aquatic plants and animals. Finally, there is a need for more research on the long-term effects of Diuron on soil and water quality.

Synthesis Methods

Diuron is synthesized by reacting 3-chloroaniline with 2-chloro-1,1,2-trifluoroethanol to form 3-chloro-N-(2-chloro-1,1,2-trifluoroethoxy)aniline. This intermediate is then reacted with phosgene and ammonia to form Diuron.

Scientific Research Applications

Diuron has been extensively studied for its herbicidal properties and its effects on the environment. It has been used in various scientific research studies to determine its impact on soil and water quality, as well as its potential toxicity to non-target organisms.